1-Oxo-2,3-dihydro-1H-indene-4-carboximidamide hydrochloride

• CAS No.: 138764-19-9
• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol
• IUPAC Name: 1-oxo-2,3-dihydroindene-4-carboximidamide;hydrochloride
• InChI: InChI=1S/C10H10N2O.ClH/c11-10(12)8-3-1-2-7-6(8)4-5-9(7)13;/h1-3H,4-5H2,(H3,11,12);1H
• InChI Key: MWFDDDJSDSYEHN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=CC=C2)C(=N)N.Cl

Description

1-Oxo-2,3-dihydro-1H-indene-4-carboximidamide hydrochloride is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

10.8 g (54 mmol) of triethyloxonium tetrafluoroborate are added at room temperature under argon to a solution of 9.8 g (51.3 mmol) of 4-thiocarbamoyl-1-indanone in 500 ml of absolute methylene chloride. After 16 hours a mixture of 4.2 g of potassium carbonate and 4.2 ml of water is added to the reaction solution. The mixture is then stirred briefly and filtered, and the filtrate is washed with water. The organic phase is dried over magnesium sulfate, filtered and concentrated by evaporation. The resulting crude ethylthioimino ether is dissolved in 160 ml of absolute ethanol; 3.3 g (60 mmol) of ammonium chloride are added and the mixture is heated at reflux for 20 hours. After cooling, the reaction mixture is concentrated to dryness by evaporation. Starting compound (b) is purified by chromatography on 1000 ml of Amberlite®ER-180 resin (water as eluant) and recrystallised from ethanol/ether, m.p. 215°-218° (decomp.).